Journal Name:European Polymer Journal
Journal ISSN:0014-3057
IF:5.546
Journal Website:http://www.elsevier.com/wps/find/journaldescription.cws_home/294/description#description
Year of Origin:1965
Publisher:Elsevier Ltd
Number of Articles Per Year:518
Publishing Cycle:Monthly
OA or Not:Not
European Polymer Journal ( IF 5.546 ) Pub Date: 2023-06-12 , DOI:
10.1063/5.0138178
The adoption of additive manufacturing (also known as 3D printing) for electrochemically related applications is receiving increased attention from the research community, particularly for water electrolysis driven by renewable energy. Additive manufacturing has demonstrated its great potential in the structural design of complex geometry and customization. Given the recent development of several fast-prototyping materials and methods, examining the gaps of electrocatalytic electrode materials and apparatus between the lab scale and industrial scale is important. In this paper, we have summarized the state-of-art 3D printing technologies and 3D printing techniques used in water electrolysis systems—both electrodes and reaction cells. The suitability and advantages of 3D printing methods in developing and designing water-splitting reaction systems are thoroughly discussed. In addition, recent progress demonstrating 3D-printed electrodes and water-splitting cells is reviewed. Finally, future directions for this developing field of research are given along with current difficulties.
European Polymer Journal ( IF 5.546 ) Pub Date: 2023-07-06 , DOI:
10.1063/5.0154705
CuMnO2 nanoflakes have been prepared utilizing a hydrothermal technique with nitrilotriacetic acid as a precipitant. The structure, composition, and morphology are characterized by several techniques. Interestingly, the as-prepared sample delivers 993 mAh g−1 after 300 cycles, excellent rate capabilities (523.2, 293.3, and 156.1 mAh g−1 at 0.5, 1.0, and 2.0 A g−1, respectively) as the anode of a Li-half battery, and a high specific capacitance of 403.3 F g−1 even at 12 A g−1, as well as stable cycling, excellent kinetics, and rate capabilities for supercapacitors applications, which are superior to the single Cu2O or Mn2O3, suggesting a great potential for advanced lithium-ion batteries.
European Polymer Journal ( IF 5.546 ) Pub Date: 2023-05-12 , DOI:
10.1063/5.0144905
Epitaxial heterostructures composed of complex correlated metal oxides, grown along specific crystallographic orientations, offer a route to investigating emergent phenomena such as topological states and spin liquids through geometrical lattice engineering. A2Ru2O7 pyrochlore ruthenates, in particular, exhibit a metal–insulator transition with varying A cation, whose mechanism is not fully understood. We report on the epitaxial growth, and structural and electrical properties of metallic pyrochlore bismuth ruthenate heterostructures, grown along both the [001] and [111] directions. Ordered pyrochlore thin films were obtained with a highly oriented texture along the [001] and [111] crystallographic directions. Density functional theory calculations of the electronic band structure and density of states indicated that Bi2Ru2O7 is semimetallic and that hybridization of the Ru 4d and Bi 6p orbitals via the anion network at the Fermi energy was responsible for the metallicity. Electrical conductivity measurements confirmed that the compound is weakly metallic, in agreement with the reported conductivity for the stoichiometric bulk compound. The carrier concentration and mobility of the electrons compared favorably with previous reports on bulk material and indicate strong electron–electron interactions. The measured and computed optical conductivities were found to share coincident spectral features and confirm the electronic correlation. Comparison of the electrical and optical properties of the two distinct orientations indicates differences that cannot be attributed to differences in crystalline quality or dislocations and may indicate anisotropy in the electronic structure of Bi2Ru2O7. This study will enable access to the kagome lattice arising naturally in the 111 planes of the pyrochlore B cation sublattice, which may be used to uncover emergent topological properties.
European Polymer Journal ( IF 5.546 ) Pub Date: 2023-05-10 , DOI:
10.1063/5.0147465
For applications such as spin accumulation sensors for next-generation hard disk drive read heads, and for fundamental research, it is desirable to increase the spin signal in metallic non-local spin valves, which are central devices in spintronics. To this end, here, we report on the integration of high-spin-polarization Co–Fe binary alloy ferromagnetic injectors and detectors in Al-based non-local spin valves. Room-temperature deposition on amorphous substrates from an alloy target is shown to generate smooth, polycrystalline (110-textured), solid-solution body-centered-cubic Co75Fe25 films, which we characterize by energy dispersive x-ray spectroscopy, x-ray diffraction, x-ray reflectivity, atomic force microscopy, and electronic transport. Simple integration into transparent-interface Al non-local spin valves is then shown to realize up to a factor of ∼5 enhancement of the spin signal relative to Co, with full quantitative analysis yielding strikingly temperature-independent current spin polarizations exceeding 60%. We make a detailed quantitative comparison of these values with prior literature, concluding that Co–Fe alloys present a remarkably facile route to higher spin polarization and spin signals in non-local spin valves, with minimal barrier to adoption.
European Polymer Journal ( IF 5.546 ) Pub Date: 2023-06-12 , DOI:
10.1063/5.0149797
Phase-pure α-Ga2O3 thin films with high surface quality and crystallinity have been grown on m-plane sapphire using pulsed laser deposition (PLD). Therefore, the influence of growth temperature, oxygen background pressure, and film thickness on the structural properties is investigated to determine the growth window for phase-pure corundum structured α-Ga2O3. Samples were analyzed using x-ray diffraction (XRD), atomic force microscopy (AFM), and spectroscopic ellipsometry measurements. A distinct growth window in favor of phase-pure (10.0)-oriented α-Ga2O3 for growth temperatures above 480 °C and low oxygen partial pressures p(O2) of 3 × 10−4 mbar is identified. The growth rate increases significantly with increasing oxygen pressure. Furthermore, it shows an Arrhenius-like decrease for lower temperatures, caused by the increasing desorption of volatile Ga2O suboxides. It was found that for thicker layers, the growth of monoclinic β-Ga2O3 is promoted likely facilitated by the c-facets of the α-Ga2O3 grains. This leads to a (010)-oriented island growth corroborated by stripe-like features in AFM scans and a corresponding in-plane orientation confirmed by XRD ϕ-scans. For oxygen partial pressures above 3 × 10−4 mbar and Tg < 540 °C, the formation of mixed (10.0) α-Ga2O3 and spinel-defective (110)-γ-Ga2O3 manifesting as defective inclusions was observed independent of the layer thickness d. A corresponding p(O2) − d − T phase diagram for the growth of Ga2O3 on m-plane sapphire by PLD is provided.
Controlling mesenchymal stem cell differentiation using vanadium oxide thin film surface wettability
European Polymer Journal ( IF 5.546 ) Pub Date: 2023-07-06 , DOI:
10.1063/5.0155299
Although vanadium compounds are well recognized for their ability to change from insulator to metal, they may also be used therapeutically to address significant medical issues. In this study, we used vanadium oxide thin films synthesized by the pulsed laser deposition (PLD) technique to examine human stem cells generated from bone marrow. According to x-ray reflectivity (XRR) measurements, the films’ thickness ranged from 6 to 26 nm. The water contact angle method has been employed to probe the surface energy and wettability of the films, which influence the cell behavior significantly. We also used a variety of techniques, such as differentiation staining, phase contrast microscopy, and real-time reverse transcription-polymerase chain reaction (RT-PCR), to examine the growth, adhesion, proliferation, and differentiation of human bone marrow mesenchymal stem cells (hBMMSCs) on these oxide films over time. Our results indicated that vanadium oxide films alter hBMMSCs adhesion and growth and affect their differentiation. The application of VOx films in biological and medical materials, as well as future research on cells, is all made possible by these findings, which also improve our understanding of the biological actions of vanadium compounds.
European Polymer Journal ( IF 5.546 ) Pub Date: 2023-05-16 , DOI:
10.1063/5.0138596
This work investigates the relationship between atomic arrangement and luminescence properties in a high-quality alpha-Ga2O3 thin film grown on an Al2O3 single-crystal membrane. The strain induced by merging domain boundaries shows more significant variability in annular darkfield images even though there is no additional gallium concentration confirmed. The bandgap energy of alpha-Ga2O3 is estimated to be 5.56 eV from the CL measurement in a transmission electron microscope. A peak at 320 nm was observed within the domain, while the domain boundary showed spectrum peaks with 380–480 nm. The anti-phase domain (APD) is formed by the instabilities of Al–O bonding templates provided by the Al2O3 substrate. The APD boundary gives a characteristic wavelength of 350 nm, which is the result of the merging boundary of in-phase and anti-phase domains.
European Polymer Journal ( IF 5.546 ) Pub Date: 2023-07-06 , DOI:
10.1063/5.0149955
Among antiferromagnetic materials, Mn2Au is one of the most intensively studied, and it serves as a very popular platform for testing various ideas related to antiferromagnetic magnetotransport and dynamics. Since recently, this material has also attracted considerable interest in the context of optical properties and optically-driven antiferromagnetic switching. In this work, we use first principles methods to explore the physics of charge photocurrents, spin photocurrents, and the inverse Faraday effect in antiferromagnetic Mn2Au. We predict the symmetry and magnitude of these effects and speculate that they can be used for tracking the dynamics of staggered moments during switching. Our calculations reveal the emergence of large photocurrents of spin in collinear Mn2Au, whose properties can be understood as a result of a non-linear optical version of the spin Hall effect, which we refer to as the photospin Hall effect, encoded into the relation between the driving charge and resulting spin photocurrents. Moreover, we suggest that even a very small canting in Mn2Au can give rise to colossal spin photocurrents that are chiral in flavor. We conclude that the combination of staggered magnetization with the structural and electronic properties of this material results in a unique blend of prominent photocurrents, which makes Mn2Au a unique platform for advanced optospintronics applications.
European Polymer Journal ( IF 5.546 ) Pub Date: 2023-06-06 , DOI:
10.1063/5.0148045
A low-cost efficient electrocatalyst for both oxygen reduction reaction (ORR) and oxygen evolution reaction (OER) is urgently required for the commercialization of Zn-air batteries. Herein, CoMn nanoalloys encapsulated in nitrogen-doped hollow carbon architectures (CoMn@NHC) as dual electrocatalysts for Zn-air batteries were developed successfully. The obtained CoMn@NHC nanohybrid expresses excellent electrocatalytic performances for ORR (E1/2 = 0.87 V) and OER (Ei=10 = 1.51 V). More encouragingly, a homemade aqueous Zn-air battery using CoMn@NHC catalyst delivers a larger peak power density of 92.3 mW cm−2 and excellent stability of nearly 300 h, outperforming the commercial Pt/C + RuO2. The remarkable electrocatalytic performances are owing to the unique microstructure and the synergistic effect between CoMn alloy and N-doped carbon substrate. This study opens a new way for designing high-efficient bifunctional electrocatalysts for application in renewable energy facilities.
European Polymer Journal ( IF 5.546 ) Pub Date: 2023-06-06 , DOI:
10.1063/5.0148263
Proton exchange membrane fuel cells (PEMFCs) have attracted considerable attention as distributed power sources for automotive and residential applications. In PEMFCs, platinum (Pt) nanoparticles supported on carbon materials are used as electrocatalysts for oxygen reduction reactions. However, improved durability of the electrocatalysts is urgently required for commercialization purposes. We describe an ion implantation technique for the preparation of Pt nanoparticles with superior catalytic properties, suitable for fuel cell applications. The Pt nanoparticles were obtained by implanting a glassy carbon (GC) substrate with 100 keV Pt-ions, followed by electrochemical etching and a heat treatment. Electrochemical measurements of the Pt nanoparticles prepared by the proposed implantation technique demonstrated superior durability when compared to those prepared by the conventional magnetron sputtering method. We suggested that the defective structure of the GC substrate, caused by the Pt-ion implantation, has led to the improved electrochemical stability of the GC substrate and Pt-carbon support interactions, thereby enhancing the durability of our Pt nanoparticles.
SCI Journal Division of the Chinese Academy of Sciences
Major Disciplines | Sub Discipline | TOP | Summarize |
---|---|---|---|
化学3区 | POLYMER SCIENCE 高分子科学2区 | Not | Not |
Supplementary Information
Self Citation Rate | H-index | SCI Inclusion Status | PubMed Central (PML) |
---|---|---|---|
7.50 | 120 | Science Citation Index Science Citation Index Expanded | Not |
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